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Compound of Interest

Compound Name: C.l. Acid Red 183

Cat. No.: B1219784

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory
environment. This document provides a detailed, step-by-step guide for the proper disposal of
C.l. Acid Red 183, a common anionic dye. Adherence to these procedures is critical for
minimizing environmental impact and maintaining workplace safety.

I. Understanding the Compound: C.I. Acid Red 183

A thorough understanding of the chemical's properties is the first step in safe handling and
disposal. Below is a summary of key data for C.I. Acid Red 183.

Property Value

CAS Number 6408-31-7

Molecular Formula C16H11CIN4aNa20sS2-xCr
Molecular Weight 532.84 g/mol
Appearance Red to dark red powder
Solubility Soluble in water

Storage Temperature Room temperature

Il. Health and Safety Precautions
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Before handling C.I. Acid Red 183, it is crucial to be aware of its potential hazards. The
substance may cause eye, skin, and respiratory tract irritation. Ingestion may lead to irritation of
the digestive tract. The toxicological properties have not been fully investigated. Therefore,
stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly fitting safety goggles.

» Hand Protection: Handle with chemical-resistant gloves.

o Body Protection: Wear a lab coat or other protective clothing.

lll. Step-by-Step Disposal Procedure

The disposal of C.I. Acid Red 183 must be conducted in accordance with institutional and local
regulations for hazardous waste. Under no circumstances should this chemical be disposed of
down the drain or in regular trash.

Step 1: Waste Collection

e Collect waste C.I. Acid Red 183, including contaminated materials (e.g., paper towels,
gloves), in a designated, leak-proof container that is compatible with the chemical.

» For liquid waste solutions, use a container with a secure, tight-fitting lid. Do not fill liquid
waste containers to more than 75% capacity to allow for vapor expansion.

» For solid waste, such as the powder form or contaminated labware, use a sturdy, sealable
container.

Step 2: Labeling
o Clearly label the waste container with the words "Hazardous Waste".

¢ The label must include the full chemical name: "C.l. Acid Red 183". Avoid using
abbreviations or chemical formulas.

¢ Indicate the primary hazards (e.g., "lrritant").
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« Include the name of the principal investigator or laboratory contact and the date of
accumulation.

Step 3: Storage

» Store the hazardous waste container in a designated satellite accumulation area within the
laboratory.

e Ensure the storage area is cool, dry, and well-ventilated.

e Segregate the C.I. Acid Red 183 waste from incompatible materials, particularly strong
oxidizing agents.

Step 4: Disposal Request

e Once the waste container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) office to schedule a waste pickup.

» Follow your institution's specific procedures for requesting a hazardous waste collection.
Step 5: Handling Empty Containers

o Empty containers that previously held C.I. Acid Red 183 must also be disposed of properly.
» Triple rinse the empty container with a suitable solvent (e.g., water).

o Collect the first rinsate as hazardous waste and dispose of it in the designated liquid waste
container. Subsequent rinses may be permissible for drain disposal depending on local
regulations, but it is best practice to collect all rinsates as hazardous waste.

 After thorough rinsing and drying, deface or remove the original label from the container
before recycling or discarding it as regular lab glass waste.

IV. Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.
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o Evacuate and Secure: Alert personnel in the immediate area and restrict access.
o Ventilate: Ensure adequate ventilation to minimize inhalation of dust.

o Personal Protection: Wear appropriate PPE, including a respirator if necessary.
e Containment and Cleanup:

o For solid spills, carefully sweep up the material, avoiding dust generation, and place it into
a labeled hazardous waste container.

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the hazardous waste container.

o Decontamination: Clean the spill area with soap and water.
e Waste Disposal: Dispose of all cleanup materials as hazardous waste.

V. Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of C.I.
Acid Red 183 waste.
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Waste Generated
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sealable solid waste container. leak-proof liquid waste container.
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Contact EHS for
hazardous waste pickup.

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for C.I. Acid Red 183.

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of C.I. Acid Red
183]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219784+#c-i-acid-red-183-proper-disposal-
procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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